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Compound of Interest

Compound Name: Ethyl 9-hexadecenoate

Cat. No.: B1609348 Get Quote

Essential Safety and Handling Guide for Ethyl 9-
hexadecenoate
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Ethyl 9-hexadecenoate. Our

commitment is to furnish comprehensive laboratory safety and chemical handling information,

ensuring your work is conducted with the utmost safety and integrity.

Ethyl 9-hexadecenoate is not classified as a hazardous substance.[1] However, adherence to

standard laboratory safety protocols is essential to mitigate any potential risks. Minor irritation

may occur for susceptible individuals.[1]

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is the first step in safe

handling. Below is a summary of key data for Ethyl 9-hexadecenoate.
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Property Value

Synonyms
Ethyl palmitoleate, cis-9-Hexadecenoic acid

ethyl ester, Palmitoleic acid ethyl ester[1][2]

CAS Number 56219-10-4[1][2]

Molecular Formula C18H34O2[1][2]

Molecular Weight 282.47 g/mol [2]

Appearance
Colorless to almost colorless clear, oily liquid[2]

[3]

Boiling Point 134 - 136 °C / 1 mmHg[2]

Density 0.870 g/cm³[2]

Flash Point 92.22 °C (198.00 °F)[4]

Purity ≥ 95% (GC)[2]

Personal Protective Equipment (PPE)
While Ethyl 9-hexadecenoate is not classified as hazardous, we recommend the following

PPE as part of standard good laboratory practice to prevent skin and eye contact and to

maintain a sterile research environment.

Protection Type Specification Purpose

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber)
To prevent skin contact.

Eye Protection
Safety glasses with side-

shields or goggles
To protect eyes from splashes.

Body Protection Laboratory coat To protect skin and clothing.

In situations where the substance is heated and fumes are generated, ensure adequate

ventilation.[1] For most applications at ambient temperatures, respiratory protection is not

required.[1]
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Operational and Disposal Plans
Handling and Storage:

Always handle Ethyl 9-hexadecenoate in a well-ventilated area.

Store in a cool, dry place in a tightly sealed container.[1] Recommended storage temperature

is between 0 - 8 °C.[2]

Avoid contact with strong oxidizing agents and strong bases.[5]

Wash hands thoroughly after handling.

Spill Management: A logical workflow for handling a spill is crucial for maintaining a safe

laboratory environment.
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Spill Occurs

Assess Spill Size

Small Spill

  Small

Large Spill

  Large

Wipe up with cloth or absorbent material

Cover with inert absorbent material (sand, earth)

Clean spill area with soap and water

Collect absorbed material into a suitable container

Dispose of waste according to local regulations

Spill Managed

Click to download full resolution via product page

Caption: Workflow for managing an Ethyl 9-hexadecenoate spill.
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Disposal Protocol: Ethyl 9-hexadecenoate is not classified as hazardous waste.[1] However,

proper disposal is a critical aspect of laboratory safety and environmental responsibility.

Collection: Collect waste Ethyl 9-hexadecenoate and any contaminated materials (e.g.,

absorbent pads, gloves) in a designated, clearly labeled, and tightly sealed container.

Labeling: The waste container must be labeled with the chemical name "Ethyl 9-
hexadecenoate" and its CAS number (56219-10-4).

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.

Professional Disposal: Arrange for the disposal of the waste through a licensed and

approved waste disposal service.[6] This is the safest and most compliant method.

Regulatory Compliance: Ensure that the disposal method complies with all local, state, and

federal environmental regulations. Do not discharge into sewers.[1] This product is not

typically recycled.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cosmobiousa.com [cosmobiousa.com]

2. chemimpex.com [chemimpex.com]

3. spectrumchemical.com [spectrumchemical.com]

4. ethyl 9-hexadecenoate, 54546-22-4 [thegoodscentscompany.com]

5. fishersci.com [fishersci.com]

6. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Personal protective equipment for handling Ethyl 9-
hexadecenoate]. BenchChem, [2025]. [Online PDF]. Available at:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1609348?utm_src=pdf-body
https://www.cosmobiousa.com/content/document/larodan/lrd-30-1601_ethyl-9z-hexadecenoate_msds.pdf
https://www.benchchem.com/product/b1609348?utm_src=pdf-body
https://www.benchchem.com/product/b1609348?utm_src=pdf-body
https://www.benchchem.com/product/b1609348?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Ethyl_9H_xanthene_9_carboxylate_A_Step_by_Step_Guide.pdf
https://www.cosmobiousa.com/content/document/larodan/lrd-30-1601_ethyl-9z-hexadecenoate_msds.pdf
https://www.cosmobiousa.com/content/document/larodan/lrd-30-1601_ethyl-9z-hexadecenoate_msds.pdf
https://www.benchchem.com/product/b1609348?utm_src=pdf-custom-synthesis
https://www.cosmobiousa.com/content/document/larodan/lrd-30-1601_ethyl-9z-hexadecenoate_msds.pdf
https://www.chemimpex.com/products/38976
https://www.spectrumchemical.com/media/sds/M0342.pdf
https://www.thegoodscentscompany.com/data/rw1587311.html
https://www.fishersci.com/store/msds?partNumber=AC376912500&countryCode=US&language=en
https://www.benchchem.com/pdf/Proper_Disposal_of_Ethyl_9H_xanthene_9_carboxylate_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/product/b1609348#personal-protective-equipment-for-handling-ethyl-9-hexadecenoate
https://www.benchchem.com/product/b1609348#personal-protective-equipment-for-handling-ethyl-9-hexadecenoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1609348#personal-protective-equipment-for-
handling-ethyl-9-hexadecenoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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